Cas no 898770-58-6 (2-Chloro-3'-pyrrolidinomethyl benzophenone)

• Product Name: 2-Chloro-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-58-6
• MF: C₁₈H₁₈ClNO
• MW: 299.794623851776
• MDL: MFCD03842037
• CID: 874371
• PubChem ID: 24724811
• Update Time: 2025-04-19

2-Chloro-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2-CHLORO-3'-PYRROLIDINOMETHYL BENZOPHENONE
• 2-CHLORO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03842037
• 2-chloro-3'-pyrrolidinomethylbenzophenone
• 898770-58-6
• AKOS016020507
• DTXSID90643208
• (2-Chlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 2-Chloro-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842037
• Inchi： 1S/C18H18ClNO/c19-17-9-2-1-8-16(17)18(21)15-7-5-6-14(12-15)13-20-10-3-4-11-20/h1-2,5-9,12H,3-4,10-11,13H2
• InChI Key： KDVYLSSFSBKYIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=CC=CC(=C1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 299.10800
• Monoisotopic Mass: 299.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.10470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones